Cas no 2287312-54-1 ([3-(4-Propan-2-ylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine)

• Product Name: [3-(4-Propan-2-ylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine
• CAS No: 2287312-54-1
• MF: C₁₅H₂₁N
• MW: 215.33394408226
• CID: 6415845
• PubChem ID: 137944383
• Update Time: 2025-10-12

[3-(4-Propan-2-ylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine Chemical and Physical Properties

Names and Identifiers

• [3-(4-Propan-2-ylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine
• 2287312-54-1
• {3-[4-(propan-2-yl)phenyl]bicyclo[1.1.1]pentan-1-yl}methanamine
• EN300-6760583

• Inchi： 1S/C15H21N/c1-11(2)12-3-5-13(6-4-12)15-7-14(8-15,9-15)10-16/h3-6,11H,7-10,16H2,1-2H3
• InChI Key： ODFJSVVDXVCDRO-UHFFFAOYSA-N
• SMILES： NCC12CC(C3C=CC(C(C)C)=CC=3)(C1)C2

Computed Properties

• Exact Mass: 215.167399674g/mol
• Monoisotopic Mass: 215.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Additional information on [3-(4-Propan-2-ylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine

Recent Advances in the Study of [3-(4-Propan-2-ylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine (CAS: 2287312-54-1)

The compound [3-(4-Propan-2-ylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine (CAS: 2287312-54-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and emerging applications in drug discovery.

Recent studies have highlighted the innovative synthetic routes developed for [3-(4-Propan-2-ylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine. Researchers have optimized the use of palladium-catalyzed cross-coupling reactions to achieve high yields and purity, as reported in a 2023 publication in the Journal of Medicinal Chemistry. The compound's bicyclo[1.1.1]pentane core has been identified as a key structural motif that enhances metabolic stability and bioavailability, making it a promising scaffold for drug development.

Pharmacological evaluations of [3-(4-Propan-2-ylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine have revealed its potential as a modulator of central nervous system (CNS) targets. Preliminary in vitro studies indicate high affinity for serotonin and dopamine receptors, suggesting possible applications in the treatment of neuropsychiatric disorders such as depression and schizophrenia. However, further in vivo studies are required to validate these findings and assess the compound's safety profile.

In addition to its CNS activity, recent research has explored the compound's utility in targeted drug delivery systems. Its lipophilic nature and small molecular size enable efficient penetration of biological membranes, which could be leveraged for the development of novel therapeutics for hard-to-treat diseases. A 2024 study published in ACS Chemical Biology demonstrated the compound's ability to enhance the delivery of anticancer agents across the blood-brain barrier, opening new avenues for glioblastoma treatment.

Despite these promising developments, challenges remain in the clinical translation of [3-(4-Propan-2-ylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine. Issues such as scale-up synthesis, formulation stability, and potential off-target effects need to be addressed in future research. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the compound's progression through the drug development pipeline.

In conclusion, [3-(4-Propan-2-ylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine represents an exciting area of research in medicinal chemistry. Its unique structural features and diverse biological activities position it as a valuable candidate for further investigation. As research continues to unfold, this compound may contribute significantly to the development of next-generation therapeutics for various medical conditions.